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Compound of Interest

Compound Name: (£)8(9)-EE-14(2)-E
Cat. No.: B1163260
Get Quote

Compound Identity & Chemical Nature

(*)8(9)-EE-14(Z)-E is a bioactive lipid mediator structurally characterized as (+)8,9-
Epoxyeicosa-14(Z)-enoic Acid.[1] It is identified as a minor product arising during the synthesis
of 14(15)-EET (Epoxyeicosatrienoic acid) and possesses distinct biological activity, particularly
in renal glomerular physiology where it antagonizes the protective effects of 8(9)-EET.
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Parameter Specification

rel-7-((2S,3R)-3-((Z2)-undec-5-en-1-yl)oxiran-2-

yl)heptanoic acid

Formal Name

(+)8,9-Epoxyeicosa-14(Z)-enoic Acid; 8(9)-EE-

Synonyms 14(2) €

Catalog Reference Cayman Chemical Item No. 18112
Molecular Formula C20H3603

Molecular Weight 324.5 g/mol

Physical State Supplied as a solution in ethanol
Purity >95%

Solubility Profile

The lipophilic nature of (x)8(9)-EE-14(Z)-E dictates high solubility in organic solvents and poor
solubility in aqueous media. Successful experimentation requires precise solvent exchange
techniques to prevent precipitation or micelle formation during biological assays.

Quantitative Solubility Data
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Solvent Solubility Limit Notes

Preferred solvent for stock
Ethanol ~10 mg/mL
storage.

Ideal for preparing
DMSO ~10 mg/mL concentrated stocks for cell

culture.

Alternative organic solvent;
DMF ~10 mg/mL ] )
ensure inert gas purging.[1][2]

Critical: Only achievable via
PBS (pH 7.2) ~0.5 mg/mL dilution from organic stock.
Unstable >24h.

Sparingly soluble; not
Water <0.1 mg/mL recommended for direct

reconstitution.

Stability & Storage Protocols

Lipid mediators containing epoxide rings and double bonds are highly susceptible to oxidation
(auto-oxidation of the alkene) and hydrolysis (opening of the epoxide ring to form a diol).

Core Stability Rules

o Temperature: Long-term storage must be at -20°C or lower.

o Atmosphere: The compound is air-sensitive. Always store under a blanket of inert gas
(Nitrogen or Argon) to prevent oxidative degradation.

e Solvent Environment:
o Ethanol (Stock): Stable for =2 years at -20°C.[1][3]

o Agqueous (Working): Unstable. Hydrolysis of the epoxide group accelerates in aqueous
buffers. Use within 24 hours.

 Light: Protect from direct light to minimize photo-oxidation.
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Experimental Protocols
Protocol A: Solvent Exchange (Ethanol to DMSO)

Objective: To prepare a high-concentration stock solution free of ethanol for sensitive
bioassays.

Evaporation: Transfer the required volume of the supplied ethanolic solution to a clean glass
vial.

e Nitrogen Stream: Place the vial under a gentle stream of nitrogen gas. Evaporate the ethanol
until a thin oil/film remains.

o Caution: Do not apply heat. Do not over-dry (bone dry) as this may make resuspension
difficult.

e Reconstitution: Immediately add DMSO (purged with inert gas) to the vial.

» Vortex: Vortex gently for 10-15 seconds to ensure complete dissolution.

Storage: Use immediately or store at -20°C under nitrogen.

Protocol B: Preparation of Aqueous Working Solution

Objective: To prepare a buffer-compatible solution for cell treatment or perfusion.

» Start with Organic Stock: Ensure you have a dissolved stock in Ethanol or DMSO (e.g., 10
mg/mL).

 Dilution: Slowly add the organic stock to PBS (pH 7.2) while vortexing gently.

o Ratio: Ensure the final organic solvent concentration is <0.1% or within the tolerance of
your biological system.

o Max Concentration: Do not exceed 0.5 mg/mL in the final aqueous buffer.[1]

o Usage: Proceed to the experiment immediately. Do not store this solution.

Visualization of Workflows & Pathways
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Diagram 1: Reconstitution & Handling Workflow

This diagram illustrates the critical path from the commercial ethanolic stock to a viable
biological assay solution, emphasizing the "Use Immediately" constraint for aqueous phases.
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Caption: Step-by-step solvent exchange and dilution workflow to maintain compound stability.

Diagram 2: Biological Context & Pathway

(¥)8(9)-EE-14(Z)-E functions as an antagonist in the renal glomerular filtration barrier.
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Caption: Functional relationship showing the antagonistic effect of (¥)8(9)-EE-14(Z)-E on 8(9)-
EET.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. cdn.caymanchem.com [cdn.caymanchem.com]
¢ 3. cdn.caymanchem.com [cdn.caymanchem.com]
e 4. pnas.org [pnas.org]

¢ To cite this document: BenchChem. [Technical Guide: (x)8(9)-EE-14(Z)-E Solubility &
Stability]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163260/docs#technical-guide-8-9-ee-14-z-e-
solubility-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1163260/docs?utm_src=pdf-body-img#technical-guide-8-9-ee-14-z-e-solubility-stability
https://www.benchchem.com/product/b1163260/docs?utm_src=pdf-body#technical-guide-8-9-ee-14-z-e-solubility-stability
https://cdn.caymanchem.com/cdn/insert/18112.pdf
https://journals.physiology.org/doi/full/10.1152/ajprenal.90426.2008
https://www.pnas.org/doi/10.1073/pnas.2301067120
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3951234/
https://www.benchchem.com/product/b1163260?utm_src=pdf-custom-synthesis#bc-rfq
https://cdn.caymanchem.com/cdn/insert/18112.pdf
https://cdn.caymanchem.com/cdn/insert/11931.pdf
https://cdn.caymanchem.com/cdn/insert/10010206.pdf
https://www.pnas.org/doi/10.1073/pnas.2301067120
https://www.benchchem.com/product/b1163260/docs#technical-guide-8-9-ee-14-z-e-solubility-stability
https://www.benchchem.com/product/b1163260/docs#technical-guide-8-9-ee-14-z-e-solubility-stability
https://www.benchchem.com/product/b1163260/docs#technical-guide-8-9-ee-14-z-e-solubility-stability
https://www.benchchem.com/product/b1163260/docs#technical-guide-8-9-ee-14-z-e-solubility-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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